Cas no 1234318-70-7 (1-(oxan-4-yl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(oxan-4-yl)pyrrolidine-2-carboxylic acid
• CAS No: 1234318-70-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5024730
• PubChem ID: 51063851
• Update Time: 2023-11-24

1-(oxan-4-yl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(oxan-4-yl)pyrrolidine-2-carboxylic acid
• (2S)-1-(oxan-4-yl)pyrrolidin-1-ium-2-carboxylate
• (S)-1-(tetrahydro-pyran-4-yl)pyrrolidine-2-carboxylic acid
• (S)-1-(Tetrahydro-pyran-4-yl)-pyrrolidine-2-carboxylic acid
• 1-(oxan-4-yl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C10H17NO3/c12-10(13)9-2-1-5-11(9)8-3-6-14-7-4-8/h8-9H,1-7H2,(H,12,13)/t9-/m0/s1
• InChI Key： VPEJNVLGEJBYLH-VIFPVBQESA-N
• SMILES： O1CCC(CC1)N1CCC[C@H]1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: -1.5
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives